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Compound of Interest

Compound Name: Sms2-IN-3

Cat. No.: B12396121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the in vitro activity of Sms2-IN-3, a

potent and selective inhibitor of Sphingomyelin Synthase 2 (SMS2). It includes a summary of

its biochemical activity, detailed experimental protocols for key assays, and visualizations of

relevant biochemical pathways and experimental workflows.

Quantitative Data Summary
Sms2-IN-3 has been identified as a highly potent and selective small molecule inhibitor of

SMS2. Its primary in vitro activity is summarized below.

Compound Target Assay Type IC50 Value Selectivity Reference

Sms2-IN-3

(Compound

37)

Human

SMS2
Biochemical 2.2 nM

High

selectivity

against

SMS1

[1]

2-Quinolone

Derivative

Human

SMS2
Biochemical 950 nM

>100-fold vs.

SMS1
[2][3]

Table 1: Summary of In Vitro Potency and Selectivity of Sms2-IN-3 and a related precursor

compound.
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Sphingomyelin synthase 2 (SMS2) is a key enzyme in sphingolipid metabolism, primarily

located at the plasma membrane.[4][5] It catalyzes the final step in the de novo synthesis of

sphingomyelin (SM), a crucial component of cell membranes and lipid rafts.[4][6] The enzyme

transfers a phosphorylcholine head group from phosphatidylcholine (PC) to ceramide (Cer),

producing diacylglycerol (DAG) and SM.[6] Inhibition of SMS2 is a therapeutic strategy for

various diseases, including atherosclerosis and inflammatory conditions.[2][3]
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Workflow: Biochemical IC50 Determination

1. Prepare Reagents
(SMS2 Enzyme, Substrates,

Sms2-IN-3 Dilutions)

2. Dispense Sms2-IN-3
into Assay Plate

3. Add SMS2 Enzyme
(Pre-incubation)

4. Add Substrates
(Ceramide + PC)

to Initiate Reaction

5. Incubate at 37°C

6. Terminate Reaction
& Extract Lipids

7. Analyze Product
(Sphingomyelin)
by LC-MS/MS

8. Calculate % Inhibition
& Determine IC50
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SMS2 Downstream Signaling Cascade (Platelets)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. Discovery and characterization of selective human sphingomyelin synthase 2 inhibitors -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Sphingomyelin synthase 2 (SMS2) deficiency attenuates LPS-induced lung injury - PMC
[pmc.ncbi.nlm.nih.gov]

5. Sphingomyelin synthase 2 (SMS2) is one of the determinants for plasma and liver
sphingomyelin levels in mice - PMC [pmc.ncbi.nlm.nih.gov]

6. Pathogenic variants of sphingomyelin synthase SMS2 disrupt lipid landscapes in the
secretory pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In Vitro Activity of Sms2-IN-3: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396121#in-vitro-activity-of-sms2-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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